N-[2-(tert-butylthio)ethyl]-4-methylbenzamide

• IUPAC Name: N-(2-tert-butylsulfanylethyl)-4-methylbenzamide
• InChI: InChI=1S/C14H21NOS/c1-11-5-7-12(8-6-11)13(16)15-9-10-17-14(2,3)4/h5-8H,9-10H2,1-4H3,(H,15,16)
• InChI Key: OZXMJWOLOGXWAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCSC(C)(C)C
• Molecular Formula: C14H21NOS
• Molecular Weight: 251.39 g/mol

Description

N-[2-(tert-butylthio)ethyl]-4-methylbenzamide, commonly known as BTEMB, is a chemical compound that has been studied for its potential applications in scientific research. BTEMB is a derivative of 4-methylbenzamide and contains a tert-butylthioethyl group, which makes it a unique molecule with distinct properties. In

Mechanism of Action

BTEMB inhibits the activity of PTPs and HDACs by binding to their active sites and blocking their enzymatic activity. This leads to altered signaling pathways and gene expression patterns, which can have various downstream effects on cellular processes.
Biochemical and Physiological Effects
BTEMB has been shown to have several biochemical and physiological effects in vitro and in vivo. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. BTEMB has also been shown to improve glucose tolerance and insulin sensitivity in diabetic mice, suggesting a potential therapeutic application for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using BTEMB in lab experiments is its specificity for PTPs and HDACs, which allows for targeted inhibition of these enzymes. However, BTEMB has relatively low potency compared to other inhibitors, which may limit its effectiveness in certain applications. Additionally, BTEMB has poor solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research on BTEMB. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Further studies are needed to determine the optimal dosage and delivery method for BTEMB, as well as its potential side effects. Additionally, research on the molecular mechanisms underlying BTEMB's effects on cellular processes could lead to the development of more potent and selective inhibitors of PTPs and HDACs. Finally, studies on the pharmacokinetics and pharmacodynamics of BTEMB could provide insights into its potential clinical applications.

Synthesis Methods

The synthesis of BTEMB involves a multistep process that starts with the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. The resulting compound is then reacted with tert-butylthioethanol to yield BTEMB. The purity of the final product can be improved by recrystallization and chromatography.

Scientific Research Applications

BTEMB has been found to have potential applications in scientific research, particularly in the field of pharmacology. It has been studied for its ability to inhibit the activity of certain enzymes, including protein tyrosine phosphatases (PTPs) and histone deacetylases (HDACs). These enzymes play important roles in various cellular processes, and their dysregulation has been linked to several diseases, including cancer, diabetes, and neurodegenerative disorders.